Cas no 287172-61-6 (5-bromo-2,4-difluorobenzene-1-sulfonyl chloride)

• Product Name: 5-bromo-2,4-difluorobenzene-1-sulfonyl chloride
• CAS No: 287172-61-6
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD01940424
• CID: 253648
• PubChem ID: 2773296
• Update Time: 2025-09-23

5-bromo-2,4-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-difluorobenzene-1-sulfonyl chloride
• 5-Bromo-2,4-Difluorobenzenesulfonyl Chloride
• Benzenesulfonylchloride, 5-bromo-2,4-difluoro-
• 5-bromo-2,4-difluorobenzenesulphonyl chloride
• (5-bromo-2,4-difluorophenyl)chlorosulfone
• 5-BROMO-2,4-DIFLUOROPHENYLSULFONYL CHLORIDE
• PubChem5060
• 5-Bromo-2,4-difluorobenzenesulfonylchloride
• 5-Bromo-2,4-difluoro-benzenesulfonylchloride
• KSC201K9P
• GSNAPAYUOACKRN-UHFFFAOYSA-N
• CL8745
• SCHEMBL1349380
• CS-0020142
• EN300-66916
• 5-bromo-2,4-difluorobenzene sulfonyl chloride
• DTXSID10378348
• A5422
• AKOS005256041
• 287172-61-6
• 5-bromo-2,4-difluorobenzenesulfonyl chloride, AldrichCPR
• SY062361
• Benzenesulfonyl chloride, 5-bromo-2,4-difluoro-
• MFCD01940424
• FT-0644343
• 5-bromo-2,4-difluorobenzene-1-sulfonylchloride
• 5-bromo-2,4-difluoro-benzenesulfonyl Chloride
• DS-12548
• DB-006965
• STL555550
• BBL101753
• 5-bromo-2,4-difluorobenzene-1-sulfonyl chloride

• MDL： MFCD01940424
• Inchi： 1S/C6H2BrClF2O2S/c7-3-1-6(13(8,11)12)5(10)2-4(3)9/h1-2H
• InChI Key： GSNAPAYUOACKRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)S(=O)(=O)Cl)F)F

Computed Properties

• Exact Mass: 289.86200
• Monoisotopic Mass: 289.862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.934±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-36
• Boiling Point: 297.1°C at 760 mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.554
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 42.52000
• LogP: 3.73560
• Vapor Pressure: No data available
• Sensitiveness: Moisture Sensitive

5-bromo-2,4-difluorobenzene-1-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： Corrosive/Moisture Sensitive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• HazardClass：MOISTURE SENSITIVE, CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides